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Compound of Interest

Compound Name: Disperse yellow 54

Cat. No.: B3429582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Yellow 54, also known by its Colour Index name C.I. 47020 and as Solvent Yellow

114, is a quinoline-based dye.[1][2] Its chemical structure is 2-(3-hydroxyquinolin-2-yl)indene-

1,3-dione, with the molecular formula C₁₈H₁₁NO₃ and a molecular weight of approximately

289.28 g/mol .[1] This dye is primarily utilized in the textile industry for dyeing synthetic fibers

such as polyester.[2] Beyond its industrial applications, the photophysical properties of

molecules with similar structural motifs are of significant interest in various scientific domains,

including the development of fluorescent probes and sensors. This guide provides a detailed

overview of the available spectral characteristics of Disperse Yellow 54, focusing on its

ultraviolet-visible (UV-Vis) absorption and fluorescence properties.

Physicochemical Properties
A summary of the key physicochemical properties of Disperse Yellow 54 is provided in the

table below.
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Property Value Reference

Chemical Name
2-(3-hydroxyquinolin-2-

yl)indene-1,3-dione
[3]

Synonyms
C.I. Disperse Yellow 54, C.I.

47020, Solvent Yellow 114
[1][2]

CAS Number 12223-85-7 [4]

Molecular Formula C₁₈H₁₁NO₃ [2]

Molecular Weight 289.28 g/mol [5]

Appearance Greenish-yellow powder [2]

Melting Point 264-265 °C [2][3]

UV-Vis Absorption Characteristics
The UV-Vis absorption spectrum of a chromophore like Disperse Yellow 54 is influenced by its

electronic structure and the surrounding solvent environment. The phenomenon of changes in

the absorption spectrum with solvent polarity is known as solvatochromism.[1] This can

manifest as a hypsochromic (blue) or bathochromic (red) shift in the maximum absorption

wavelength (λmax).[1]

While specific experimental data for the molar extinction coefficient (ε) of Disperse Yellow 54
is not readily available in the searched literature, it is a crucial parameter for quantitative

analysis, determined using the Beer-Lambert law. The synthesis of push-pull tricyanofuran-

based disperse dyes has been shown to yield high molar extinction coefficients, a desirable

property for efficient light absorption.[6]

Fluorescence Characteristics
Disperse Yellow 54 is described as a bright yellow fluorescent dye.[3] The fluorescence

properties, including the emission maximum (λem) and fluorescence quantum yield (ΦF), are

highly dependent on the molecular structure and the solvent environment. The quantum yield,

which represents the efficiency of the fluorescence process, is a critical parameter for

applications such as fluorescent probes.
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Unfortunately, specific quantitative data for the fluorescence emission maximum and quantum

yield of Disperse Yellow 54 in various solvents could not be located in the available search

results. The determination of fluorescence quantum yield is typically performed relative to a

well-characterized standard.[7]

Experimental Protocols
Detailed experimental protocols for measuring the UV-Vis and fluorescence spectra of dyes are

well-established. Below are generalized procedures that can be adapted for the

characterization of Disperse Yellow 54.

UV-Vis Absorption Spectroscopy
A generalized workflow for measuring the UV-Vis absorption spectrum of a dye is outlined

below.
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Sample Preparation

Measurement

Data Analysis

Prepare stock solution
of Disperse Yellow 54
in a suitable solvent

Perform serial dilutions
to obtain a range of

concentrations

Calibrate spectrophotometer
with a solvent blank

Measure absorbance
of each diluted sample

across the UV-Vis range

Identify λmax

Plot absorbance vs.
concentration

Calculate molar absorptivity (ε)
from the slope of the

Beer-Lambert plot

Click to download full resolution via product page

Caption: Workflow for UV-Vis Absorption Spectroscopy.
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Methodology:

Solution Preparation: Prepare a stock solution of Disperse Yellow 54 of a known

concentration in a high-purity solvent (e.g., ethanol, methanol, or DMSO). From the stock

solution, prepare a series of dilutions to cover a suitable absorbance range (typically 0.1 to

1.0).

Instrumentation: Use a dual-beam UV-Vis spectrophotometer.

Blank Measurement: Fill a cuvette with the pure solvent to be used as a reference (blank).

Record a baseline spectrum.

Sample Measurement: Record the absorption spectrum of each of the diluted dye solutions.

Data Analysis: Determine the wavelength of maximum absorbance (λmax). To determine the

molar absorptivity (ε), plot absorbance at λmax versus concentration. According to the Beer-

Lambert law (A = εbc, where A is absorbance, b is the path length of the cuvette, and c is the

concentration), the slope of the resulting linear fit will be equal to ε (assuming a path length

of 1 cm).

Fluorescence Spectroscopy
The following diagram illustrates a typical workflow for measuring fluorescence emission

spectra and determining the relative quantum yield.
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Sample Preparation

Measurement

Data Analysis

Prepare dilute solutions of
Disperse Yellow 54 and a
standard with known ΦF

Ensure absorbance at excitation
wavelength is low (<0.1)

Record UV-Vis absorption
spectra of both sample

and standard

Record fluorescence emission
spectra of both, exciting
at the same wavelength

Integrate the area under
the emission spectra

Calculate the quantum yield (ΦF)
using the comparative method

Click to download full resolution via product page

Caption: Workflow for Fluorescence Spectroscopy.

Methodology:
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Solution Preparation: Prepare dilute solutions of both the sample (Disperse Yellow 54) and

a standard with a known quantum yield (e.g., quinine sulfate in 0.1 M H₂SO₄) in the same

solvent. The absorbance of both solutions at the excitation wavelength should be kept below

0.1 to minimize inner filter effects.

Absorption Measurement: Measure the UV-Vis absorption spectra of both the sample and

the standard.

Fluorescence Measurement: Using a spectrofluorometer, record the fluorescence emission

spectra of both the sample and the standard at the same excitation wavelength.

Quantum Yield Calculation: The fluorescence quantum yield of the sample (ΦF_sample) can

be calculated using the following equation:

ΦF_sample = ΦF_std * (I_sample / I_std) * (A_std / A_sample) * (n_sample² / n_std²)

Where:

ΦF_std is the quantum yield of the standard.

I is the integrated fluorescence intensity.

A is the absorbance at the excitation wavelength.

n is the refractive index of the solvent.

Signaling Pathways and Experimental Workflows
At present, there is no specific information available in the searched literature detailing the use

of Disperse Yellow 54 in signaling pathways or complex biological experimental workflows that

would necessitate a detailed diagrammatic representation. Its primary application remains in

the realm of industrial dyeing.[2]

Conclusion
Disperse Yellow 54 is a fluorescent dye with potential for broader scientific applications

beyond its current use in the textile industry. However, a comprehensive understanding of its

photophysical properties is currently limited by the lack of publicly available quantitative data
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for its molar absorptivity, fluorescence emission maxima in various solvents, and fluorescence

quantum yield. The experimental protocols outlined in this guide provide a framework for

researchers to systematically characterize these properties. Further research to quantify the

spectral characteristics of Disperse Yellow 54 is essential to unlock its full potential for

applications in fields such as materials science and the development of novel fluorescent

probes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solvatochromism - Wikipedia [en.wikipedia.org]

2. News - PIGMENT ORANGE 64 â�� Introduction and Application [precisechem.com]

3. bocsci.com [bocsci.com]

4. Disperse Yellow 54 | 12223-85-7 [chemicalbook.com]

5. worlddyevariety.com [worlddyevariety.com]

6. Synthesis of high molar extinction coefficient push–pull tricyanofuran-based disperse
dyes: Biological activity and dyeing performance - New Journal of Chemistry (RSC
Publishing) [pubs.rsc.org]

7. Three sample-sparing techniques to estimate the molar absorption coefficient of
luminescent dyes - PMC [pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Spectral
Characteristics of Disperse Yellow 54]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3429582#disperse-yellow-54-spectral-
characteristics-uv-vis-fluorescence]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b3429582?utm_src=pdf-body
https://www.benchchem.com/product/b3429582?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Solvatochromism
https://www.precisechem.com/news/solvent-yellow-114-introduction-and-application/
https://www.bocsci.com/product/solvent-yellow-114-cas-7576-65-0-98061.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB8874830.htm
http://www.worlddyevariety.com/solvent-dyes/solvent-yellow-114.html
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05510g
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05510g
https://pubs.rsc.org/en/content/articlelanding/2021/nj/d0nj05510g
https://pmc.ncbi.nlm.nih.gov/articles/PMC11929883/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11929883/
https://www.benchchem.com/product/b3429582#disperse-yellow-54-spectral-characteristics-uv-vis-fluorescence
https://www.benchchem.com/product/b3429582#disperse-yellow-54-spectral-characteristics-uv-vis-fluorescence
https://www.benchchem.com/product/b3429582#disperse-yellow-54-spectral-characteristics-uv-vis-fluorescence
https://www.benchchem.com/product/b3429582#disperse-yellow-54-spectral-characteristics-uv-vis-fluorescence
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3429582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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